Cas no 1354959-91-3 (3-methoxy-3-(trifluoromethyl)piperidine)

• Product Name: 3-methoxy-3-(trifluoromethyl)piperidine
• CAS No: 1354959-91-3
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• MDL: MFCD20441669
• CID: 5574101
• PubChem ID: 54595515
• Update Time: 2026-03-11

3-methoxy-3-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-(trifluoromethyl)piperidine

• MDL： MFCD20441669
• Inchi： 1S/C7H12F3NO/c1-12-6(7(8,9)10)3-2-4-11-5-6/h11H,2-5H2,1H3
• InChI Key： LGGDFUKWSHPKQJ-UHFFFAOYSA-N
• SMILES： N1CCCC(OC)(C(F)(F)F)C1

Additional information on 3-methoxy-3-(trifluoromethyl)piperidine

Research Brief on 3-Methoxy-3-(trifluoromethyl)piperidine (CAS: 1354959-91-3) in Chemical Biology and Pharmaceutical Applications

The compound 3-methoxy-3-(trifluoromethyl)piperidine (CAS: 1354959-91-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its trifluoromethyl and methoxy functional groups, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the design of central nervous system (CNS) therapeutics and enzyme modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-methoxy-3-(trifluoromethyl)piperidine as a key intermediate in the synthesis of novel sigma-1 receptor ligands. The researchers demonstrated that incorporation of this moiety enhanced blood-brain barrier permeability and improved binding affinity compared to non-fluorinated analogs. The electron-withdrawing nature of the trifluoromethyl group was found to significantly influence the pharmacokinetic properties of the resulting compounds.

In parallel research, scientists have utilized 1354959-91-3 as a precursor for developing PET (positron emission tomography) radiotracers. The trifluoromethyl group's metabolic stability and the piperidine ring's conformational flexibility make this compound particularly suitable for imaging applications. A recent Nature Communications paper reported successful ¹⁸F-labeling of derivatives for neuroimaging studies, showing promising results in visualizing neurotransmitter systems in preclinical models.

The synthetic accessibility of 3-methoxy-3-(trifluoromethyl)piperidine has also been improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a scalable, continuous-flow synthesis route that achieves >90% yield with excellent enantioselectivity. This development addresses previous challenges in large-scale production and opens new possibilities for industrial applications of this valuable intermediate.

Emerging safety and toxicology data (Regulatory Toxicology and Pharmacology, 2023) indicate favorable profiles for 1354959-91-3 derivatives, with preliminary studies showing minimal off-target effects and good metabolic stability. However, researchers caution that the methoxy group may introduce potential metabolic liabilities that require further investigation through advanced metabolite identification studies.

Looking forward, the unique properties of 3-methoxy-3-(trifluoromethyl)piperidine position it as a versatile scaffold for multiple therapeutic areas. Current research directions include exploration of its applications in: (1) next-generation antidepressants targeting monoamine transporters, (2) allosteric modulators of ion channels, and (3) covalent inhibitors for oncology targets. The compound's ability to modulate both lipophilicity and electronic properties through its functional groups makes it particularly valuable in modern drug design paradigms.